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Compound of Interest

Compound Name: Copper(l) iodide

Cat. No.: B8608493

Introduction

Cuprous iodide (Cul), an inorganic compound with the chemical formula Cul, is a versatile
material with significant applications ranging from organic synthesis and catalysis to materials
science.[1] In its pure form, it is a white solid, though it often appears tan or brownish due to
the facile oxidation of the iodide anion to iodine.[1][2] As a p-type semiconductor, its unique
electronic and structural properties make it an invaluable tool for researchers, particularly in the
development of novel synthetic methodologies and advanced materials.[1][3] This guide
provides an in-depth overview of the core physical and chemical properties of cuprous iodide,
detailed experimental protocols, and visualizations of key processes relevant to professionals

in research and drug development.

Physical Properties

The fundamental physical characteristics of cuprous iodide are summarized below, providing a
guantitative basis for its application in various experimental settings.

Table 1: General Physical Properties of Cuprous lodide
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Property

Chemical Formula

Value

Cul[1][4]

Molar Mass 190.45 g/mol [1][5]
Appearance White crystalline solid[1][5]
Odor Odorless[1]

Density 5.62 - 5.67 g/cm3[1][5][6]
Melting Point 605 - 606 °C[1][5][6]

Boiling Point 1290 °C (decomposes)[1][5][6]

Vapor Pressure

10 mm Hg at 656 °C[1][7]

Refractive Index (n_D)

2.346[1][7]

Solubility Product (K_sp)

1.27 x 10-22[1][5]

| Magnetic Susceptibility (X) | -63.0-10~¢ cm3/mol[1] |

1.1. Crystal Structure

Cuprous iodide exhibits a rich phase diagram, existing in several distinct crystalline forms

depending on the temperature.[1] This polymorphism is a critical aspect of its material

properties.

e y-Cul: Below 390 °C, Cul adopts a cubic zincblende (sphalerite) structure.[1][2][8]

e [(-Cul: Between 390 °C and 440 °C, it transitions to a hexagonal wurtzite structure.[1][2][8]

e 0-Cul: Above 440 °C, it assumes a cubic rock salt structure.[1][2]

In both the zincblende and wurtzite phases, the copper and iodide ions are tetrahedrally

coordinated, with a Cu-I bond distance of approximately 2.338 A.[1][2]
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Phase transitions of Cul with increasing temperature.

1.2. Solubility

The solubility of cuprous iodide is highly dependent on the solvent system. It is practically

insoluble in water and dilute acids due to its high lattice energy.[5][9] However, it readily

dissolves in solutions containing complexing agents.

Table 2: Solubility of Cuprous lodide in Various Solvents

Solvent Solubility Mechanism |/ Notes
Water 0.000042 g/100 mL[1] Very poorly soluble.
Dilute Acids Insoluble[1][9]
Ethanol Insoluble[9]
Acetone Insoluble[10]
) Forms soluble ammine
Ammonia (aq) Soluble[9]
complexes.
] ) Forms the soluble linear
Potassium lodide (aq) Soluble[2][9] )
complex anion [Culz]~.[2]
) ) Forms soluble thiosulfate
Sodium Thiosulfate (aq) Soluble[9]
complexes.
] ] Forms soluble cyanide
Potassium Cyanide (aq) Soluble[9]

complexes.

Acetonitrile

Soluble (3.52 g/100g at 18°C)
[1][10]

Forms various coordination

complexes.[1]
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| Pyridine | Soluble (1.74 g/100g at 25°C)[10] | |

Chemical Properties

2.1. Reactivity and Stability

Cuprous iodide is stable in light and air, although samples can discolor over time due to the
slow oxidation of iodide to iodine.[2][9] It is considered less photosensitive than cuprous
chloride or bromide.[11] The copper atom exists in the +1 oxidation state.[12][13]

Key reactions include:
» Decomposition: It is decomposed by concentrated sulfuric acid and nitric acid.[9][14]

» Disproportionation: In aqueous solution, the Cu* ion can disproportionate into Cu(0) and
Cu(Il). However, this is largely prevented by the extremely low solubility of Cul.[5]

» Reaction with Mercury: Cul reacts with mercury vapor to form the distinctively brown-colored
copper(l) tetraiodomercurate(ll), a reaction historically used for mercury detection.[1] 4 Cul +
Hg - Cuz[Hgls] + 2 Cu

2.2. Role in Catalysis

Cuprous iodide is a cornerstone catalyst in modern organic synthesis, prized for its ability to
facilitate the formation of carbon-carbon and carbon-heteroatom bonds.[14][15]

» Sonogashira Coupling: Cul serves as an essential co-catalyst with a palladium complex in
the Sonogashira coupling, a reaction that forms a C-C bond between a terminal alkyne and
an aryl or vinyl halide.[1][15] The role of Cul is to facilitate the formation of a copper(l)
acetylide intermediate, which then undergoes transmetalation with the palladium center.[15]

» Ullmann Condensation: It is a key reagent for Ullmann-type reactions, which are used to
form C-N, C-0O, and C-S bonds.[14][15]

o Other Reactions: Cul also finds use in other transformations, including the Finkelstein
reaction for converting aryl bromides to the more reactive aryl iodides, and in "click
chemistry" for the synthesis of 1,2,3-triazoles.[1][14][15]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=701
https://www.bionity.com/en/encyclopedia/Copper%28I%29_iodide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4102056.htm
https://www.echemi.com/produce/pr2501101253-copperi-iodide-copper-iodide-cuprous-iodide.html
https://simple.wikipedia.org/wiki/Copper(I)_iodide
https://winter.group.shef.ac.uk/webelements/compounds/copper/copper_iodide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4102056.htm
https://www.atamanchemicals.com/copper-iodide_u35105/
https://grokipedia.com/page/Copper(I)_iodide
https://en.wikipedia.org/wiki/Copper(I)_iodide
https://www.atamanchemicals.com/copper-iodide_u35105/
https://calibrechem.com/blog/applications-of-copper-iodide-in-organic-synthesis-and-catalysis/
https://en.wikipedia.org/wiki/Copper(I)_iodide
https://calibrechem.com/blog/applications-of-copper-iodide-in-organic-synthesis-and-catalysis/
https://calibrechem.com/blog/applications-of-copper-iodide-in-organic-synthesis-and-catalysis/
https://www.atamanchemicals.com/copper-iodide_u35105/
https://calibrechem.com/blog/applications-of-copper-iodide-in-organic-synthesis-and-catalysis/
https://en.wikipedia.org/wiki/Copper(I)_iodide
https://www.atamanchemicals.com/copper-iodide_u35105/
https://calibrechem.com/blog/applications-of-copper-iodide-in-organic-synthesis-and-catalysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8608493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Copper Cycle

+ Pd Complex

Palladium Cycle

Oxidative
Addition
(Ar-X)

Reductive

Elimination Ar-Pd(Il)L2-X

Transmetalation

Ar-C=C-R
I

Pd(ll)L2

I
CuX

Click to download full resolution via product page
Catalytic cycle of the Sonogashira coupling.

Experimental Protocols

3.1. Synthesis of Cuprous lodide
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This protocol describes a common laboratory method for synthesizing Cul via the reductive
precipitation from a copper(ll) salt. The use of sodium thiosulfate prevents the formation of
elemental iodine as a byproduct.[16][17]

Materials:

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

e Potassium iodide (KI)

e Sodium thiosulfate pentahydrate (Na2S203-5H20)

e Deionized water

o Ethanol

o Diethyl ether

Procedure:

o Prepare Solution A: Dissolve 2.0 g of CuSOa4-5H20 in 10 mL of deionized water in a 100 mL
beaker with constant stirring.

o Prepare Solution B: In a separate beaker, dissolve 1.3 g of Kl and 2.3 g of Na2S203-5H20 in
10 mL of deionized water.[17]

» Precipitation: Add Solution B dropwise to Solution A with vigorous and constant stirring. A
dense, white precipitate of Cul will form immediately.

» Digestion: After the addition is complete, add an additional 20 mL of deionized water to the
suspension and continue stirring for 10-15 minutes to ensure the reaction is complete.[16]
[17]

« |solation: Allow the precipitate to settle for 5 minutes, then collect the solid by suction
filtration using a Buchner funnel.

e Washing: Wash the collected solid sequentially with three small portions (5 mL each) of
deionized water, followed by ethanol, and finally diethyl ether to facilitate drying.[16]
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¢ Drying: Dry the purified white powder in a desiccator or a vacuum oven at a low temperature
(e.g., 50-60 °C) to yield the final product.

Reactant Preparation

Dissolve CuS0Oas-5H20 Dissolve Kl & Na2S203-5H20

in H20 (Solution A) in H20 (Solution B)

Reaction & Isolation

Add Solution B to A
(Dropwise with Stirring)

l

Collect Precipitate
(Suction Filtration)

Purification & Drying

Wash Solid with:
1. H20
2. Ethanol
3. Ether

Dry Product

Pure Cul Powder
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Experimental workflow for the synthesis of Cul.

3.2. Purification of Cuprous lodide

Crude Cul can be purified by taking advantage of the formation of the soluble diiodocuprate(l)
complex.[2][18]

Procedure:

o Dissolve the crude Cul in a minimal amount of a hot (e.g., 70 °C), saturated aqueous
solution of potassium iodide with stirring.[17][18]

e Once dissolved, perform a hot filtration to remove any insoluble impurities.

» Pour the clear, hot filtrate into a large volume of cold deionized water with vigorous stirring.
[18]

o The dilution causes the [Culz]~ complex to decompose, reprecipitating pure, colorless Cul.[2]

» Collect the purified precipitate by filtration, wash with water, ethanol, and ether, and dry as
described in the synthesis protocol.

3.3. Spectrophotometric Analysis for Purity

The purity of a Cul sample can be determined by quantifying its copper content using UV-Vis
spectrophotometry.

Principle: The Cu(l) in the sample is oxidized to Cu(ll) and complexed with an agent like
cuprizone in a basic solution (pH 8-9).[17] This Cu(ll)-cuprizone complex has a strong,
characteristic absorbance peak (around 600 nm). By comparing the sample's absorbance to a
calibration curve generated from standard copper solutions, the concentration and thus the
purity of the original Cul sample can be accurately determined using the Beer-Lambert law.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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